International Food and Agribusiness Management Review, Ahead of Print.

International Food and Agribusiness Management Review, Ahead of Print.

In the Eastern DRC, coffee farmers combine the different sales outlets available to them. Cooperative members sell coffee to the cooperatives they belong to as well as to informal markets, which include a channel of illegal cross-border smuggling. In this conflict affected region, the informal cross-border markets persist irrespective of the presence of cooperatives. This paper seeks to understand the motivating factors of the sideselling behavior of coffee cooperative members. We study the coffee production and sales of 339 cooperative members in the region and use a double hurdle model to understand which farm characteristics relate to the side-selling behavior. The omnipresence of side-selling in the cooperatives suggest that the unstable political and economic environment is conducive to this co-existence of informal trade and cooperative membership. Side-selling seems a deliberate strategy by the farmers that is tolerated by the cooperatives. The results suggest that farmers who are in a more precarious situation are more inclined to engage with informal markets. This is further underscored by the effect of food insecurity and lack of credit. Hence, the informal market is a safety net that allows immediate payment of coffee in contrast to cooperatives that are more formally organized.

Internet celebrities have powerful influence on public opinions and behaviors through affecting their feelings and attitudes. This study proposes a comprehensive framework which consists of individual-social-subjectiveobjective (IS-SO) dimensions to assess the influence of internet celebrities as opinion leaders on public’s subjective values, consumption decisions, perceived cultural changes, and opinions on agribusiness rural development. The IS-SO framework is then applied to analyze an internet celebrity who is named Ms. Li, Ziqi and well-known for her beautiful and influential videos on food and rural issues in China. The findings confirms that the internet celebrities do influence the public’s feelings, opinions, and emotional values at both the individual and societal levels. Specifically, the internet celebrity could change food system by promoting both the sales of related agricultural products and the positive image of rural society as well.

The concept of a circular economy has arisen in response to the problems related to the limits of the dominant linear economic system in contemporary societies and of the finite resources of our planet. The transition from waste status to a raw material by reusing it makes it possible to modify its value for future users and thus to redistribute this value. This article focuses on the case of spent grain to illustrate the role of the circular economy in food transition. Bases on a series of interviews, the paper discusses business modeling to operationalize sustainable development in the food sector and presents a discussion and conclusion on the advantages and limitations of the deployment of the circular economy in the brewing industry, taking into account and understanding the interests and constraints of various stakeholders.

Environmental, social and economic perspectives, derived from the sustainability approach and present within by the resilience concept, are integral parts of food systems. At the same time they are clearly articulated within the EU farm-to-fork (F2F) strategy referring to building up resilience to possible future crises as diseases and pandemics. The aim of this paper is to investigate resilience in the food sector referring to its selected environmental, social and economic dimensions, which in fact rely on each other and cannot be separated, simply because of the character of food system itself (work with living organisms, soil, within natural environment, etc. done by people for business purposes). The issue of resilience in the food sector must be considered multidimensionally. In this approach, the basic direction of activities should be the one focused on the resilience approach, both in environmental protection and society. For a harmonious combination of these activities, it is also necessary to look at economic perspective of food system and entire rural livelihoods (e.g. income and employment diversification). Considering the last shocks discussed (COVID-19, war in Ukraine, drought, embargo on grain exports from Russia, rising inflation), a difficult situation on the food market can be expected in the nearest future, which makes the concept of resilience in the food sector even more relevant than it has been so far.

Identifying which agricultural activities rural youth would be interested to participate in and understanding which factors are enabling and constraining their participation is essential in attempting to alleviate rural youth unemployment and ameliorate the poor succession plan in smallholder agriculture. Employing a recent household survey dataset, descriptive statistics, and multinomial logit regression, this study sought to examine this issue. A structured questionnaire was designed and administered to 152 rural youth from Amajuba and Umzinyathi districts in KwaZulu-Natal Province. The study showed that rural youth are interested in engaging in all activities along the agricultural value chain. The factors enhancing their interest include access to resources and services (agricultural training, land, information, and communication technologies), age, and having a household member engaged in agriculture. However, access to other resources and services (formal education, social media, finance, psychological capital, and wealth), and dependency ratio were found to negatively affect their interest. These findings suggest that policymakers should formulate strategies that are sensitive to the resource endowment and access to services of the rural youth when aiming at engaging them in agricultural activities.

The cost of chicken production in developing countries is 300% higher than in developed nations. Overreliance on the key protein feed ingredients especially soybean and fishmeal (SFM) that are characterized by rising food-feed competition and supply chain impediments exacerbate the situation. The use of insect protein as a sustainable alternative protein source has attracted global attention recently. However, there is a dearth of empirical insights on farmers’ preferences for commercial insect-based feed for chicken production in Sub-Saharan Africa. This study evaluated farmers’ willingness to pay for attributes of insect-based commercial chicken feed in Kenya using a choice experiment based on a survey of 314 predominantly chicken farmers. Results show that the farmers are willing to pay premium prices ranging between US$ 0.35 and US$ 3.45 for insect-based feed in the form of either pellets or mash, feed explicitly labelled as containing insects, insect protein feed mixed with SFM and dark-colored feed. These findings provide evidence for multi-stakeholder collaborations to facilitate the creation of an inclusive insect-based feed regulatory framework for sustainable feed and chicken production.

Based on panel data from the National rural fixed point survey from 2011 to 2018 and the Peking University digital financial inclusion (DFI) index data, this article uses the dynamic panel fixed effect model to analyze the effect of access to digital inclusive financing platforms on agricultural total factor productivity (TFP) and its contributing factors at the household level. The results show that DFI have a significant hysteresis positive impact on agricultural TFP and its two components, agricultural technical progress and agricultural technical efficiency change. And the usage depth of financial services has the greatest effect in three dimensions of DFI index.

Agri-food value chains are complex systems comprising of a network of interlinked and interdependent actors. To foster collaboration between these actors, trust between actors and in value chains is considered to be key. Despite growing scholarly attention an overview of to what extent and how trust is the role of trust in agri-food value chains is lacking. Employing a systematic review, this paper aims to explore the literature on trust in agri-food value chains to provide a solid knowledge basis for future studies into more specific aspects of trust. For our results, 139 papers were analysed published between 2001 and 2020. Studies were mainly conducted in Africa and Europe focussing on meat and vegetable chains. The results show a growing but dispersed field as studies hold a great conceptual diversity and theory building within the field of agri-food value chains is lacking. Based on our analysis we call for developing a coherent body of knowledge exploring the role of trust in agri-food value chains by: (1) employing a dynamic perspective on trust; (2) focussing on trust in agri-food value chain systems; and (3) focussing on the increasing importance of digitalisation for trust relations.